Cas no 38965-51-4 (Eriodictyol-7-O-glucoside)

Eriodictyol-7-O-glucoside Properties

Names and Identifiers

• (S)-2-(3,4-dihydroxyphenyl)-7-(
• Eriodictyol 7-O-glucoside
• ERIODICTYOL-7-GLUCOSIDE
• ERIODICTYOL-7-GLUCOSIDE(SH)
• Eriodictyol-7-O-glucoside
• PYRACANTHOSIDE
• Eriodictyol 7-O-beta-D-glucoside
• Eriodictyol 7-glucoside
• Eriodictyol 7-beta-D-glucoside
• [ "Pyracanthoside" ]
• 38965-51-4
• (S)-2-(3,4-Dihydroxyphenyl)-7-(beta-D-glucopyranosyloxy)-2,3-dihydro-5-hydroxy-4H-1-benzopyran-4-one
• EINECS 254-225-6
• E87177
• DTXSID70959814
• 2-(3,4-Dihydroxyphenyl)-5-hydroxy-4-oxo-3,4-dihydro-2H-1-benzopyran-7-yl hexopyranoside
• Miscanthoside
• 2-(3,4-dihydroxyphenyl)-5-hydroxy-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• FT-0639507
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-7-(beta-D-glucopyranosyloxy)-2,3-dihydro-5-hydroxy-, (S)-
• 2-(3,4-Dihydroxyphenyl)-5-hydroxy-7-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• example 15 [WO2015079413]
• RAFHNDRXYHOLSH-SFTVRKLSSA-N
• MEGxp0_000055
• AKOS040760386
• HY-N3847
• (2S)-2-(3,4-dihydroxyphenyl)-5-hydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• CS-0024325
• Q63399167
• CHEBI:139458
• ACon1_001141
• NS00057200
• eriodictyol 7-O-beta-D-glucopyranoside
• MFCD18632528
• GTPL12667
• EX-A6776
• Eriodictyol 7-O-beta-D-glucopyranoside, >=99.0% (HPLC)
• NCGC00169637-01
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-7-(.beta.-D-glucopyranosyloxy)-2,3-dihydro-5-hydroxy-, (2S)-
• SCHEMBL292299
• (2S)-5,3',4'-Trihydroxyflavanone-7-O-glucoside
• BRD-K74027182-001-01-7
• MS-28166
• CHEMBL509624
• (2S)-Eriodictyol 7-O-beta-D-glucopyranoside
• Eriodictyol 7-O-β-D-glucopyranoside
• BDBM50615183
• (2S)-Eriodictyol-7-O-?-D-glucopyranoside; 3',4',5,7-Tetrahydroxyflavanone 7-?-D-glucopyranoside; Miscanthoside
• (2S)-Eriodictyol-7-O-ss-D-glucopyranoside; 3',4',5,7-Tetrahydroxyflavanone 7-ss-D-glucopyranoside; Miscanthoside
• +Expand

• MDL： MFCD18632528
• InChIKey： RAFHNDRXYHOLSH-SFTVRKLSSA-N
• Inchi： InChI=1S/C21H22O11/c22-7-16-18(27)19(28)20(29)21(32-16)30-9-4-12(25)17-13(26)6-14(31-15(17)5-9)8-1-2-10(23)11(24)3-8/h1-5,14,16,18-25,27-29H,6-7H2/t14-,16+,18+,19-,20+,21+/m0/s1
• SMILES： O=C1C[C@@H](C2=CC=C(O)C(O)=C2)OC3=CC(O[C@H]4[C@@H]([C@H]([C@@H]([C@@H](CO)O4)O)O)O)=CC(O)=C13

Computed Properties

• Exact Mass: 450.116212g/mol
• Surface Charge: 0
• XLogP3: 0.2
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 4
• Monoisotopic Mass: 450.116212g/mol
• Monoisotopic Mass: 450.116212g/mol
• Topological Polar Surface Area: 186Ų
• Heavy Atom Count: 32
• Complexity: 662
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: -0.31140
• PSA: 186.37000
• Boiling Point: 841.0±65.0 °C at 760 mmHg
• Melting Point: 168-170 ºC
• Vapor Pressure: 0.0±3.3 mmHg at 25°C
• Flash Point: 296.9±27.8 °C
• Solubility: Very slightly soluble (0.63 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.665±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone